Cas no 138724-53-5 (Rimsulfuron-Desulfon)

• Product Name: Rimsulfuron-Desulfon
• CAS No: 138724-53-5
• MF: C₁₄H₁₇N₅O₅S
• MW: 367.380281209946
• CID: 1254984
• PubChem ID: 71342424
• Update Time: 2025-10-29

Rimsulfuron-Desulfon Chemical and Physical Properties

Names and Identifiers

• 1-(4,6-dimethoxypyrimidin-2-yl)-1-(3-ethylsulfonylpyridin-2-yl)urea
• LogP
• N-(4,6-DIMETHOXY-2-PYRIMIDINYL)-N-[3-(ETHYLSULFONYL)-2-PYRIDINYL]-
• Rimsulfuron-desulfon
• G82732
• N-(4,6-Dimethoxy-2-pyrimidinyl)-N-(3-(ethylsulfonyl)-2-pyridinyl)urea
• N-(4,6-Dimethoxy-2-pyrimidinyl)-N-[3-(ethylsulfonyl)-2-pyridinyl]urea; PPU; PPU (rimsulfuron metabolite)
• UNII-0A2Z4M885M
• IN-70941
• Urea, N-(4,6-dimethoxy-2-pyrimidinyl)-N-(3-(ethylsulfonyl)-2-pyridinyl)-
• 0A2Z4M885M
• DTXSID50769190
• NS00067725
• rimsulfuron TP1
• 138724-53-5
• N-(4,6-dimethoxypyrimidin-2-yl)-N-((3-ethylsulfonyl)-2-pyridinyl)urea
• 1-(4,6-Dimethoxypyrimidin-2-yl)-1-(3-(ethylsulfonyl)pyridin-2-yl)urea
• Rimsulfurondesulfon
• Q27236519
• Urea, N-(4,6-dimethoxy-2-pyrimidinyl)-N-[3-(ethylsulfonyl)-2-pyridinyl]-
• Rimsulfuron-Desulfon

• Inchi： 1S/C14H17N5O5S/c1-4-25(21,22)9-6-5-7-16-12(9)19(13(15)20)14-17-10(23-2)8-11(18-14)24-3/h5-8H,4H2,1-3H3,(H2,15,20)
• InChI Key： YKUAHBLGZCTWPS-UHFFFAOYSA-N
• SMILES： S(CC)(C1=CC=CN=C1N(C(N)=O)C1N=C(C=C(N=1)OC)OC)(=O)=O

Computed Properties

• Exact Mass: 367.09521
• Monoisotopic Mass: 367.09503983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 146Ų

Experimental Properties

• PSA: 137.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on Rimsulfuron-Desulfon

Rimsulfuron-Desulfon: A Comprehensive Overview

Rimsulfuron-Desulfon, with the CAS number 138724-53-5, is a compound of significant interest in the field of chemistry and materials science. This compound has garnered attention due to its unique properties and potential applications in various industries. In this article, we will delve into the characteristics, synthesis, and applications of Rimsulfuron-Desulfon, while incorporating the latest research findings to provide a comprehensive understanding of this compound.

Rimsulfuron-Desulfon is a derivative of sulfonamide, a class of compounds known for their versatility and wide-ranging applications. The desulfonation process, which involves the removal of a sulfonic acid group, plays a crucial role in modifying the chemical properties of the parent compound. Recent studies have highlighted the importance of such modifications in enhancing the stability and reactivity of sulfonamide derivatives. This makes Rimsulfuron-Desulfon a valuable compound for researchers exploring novel materials and chemical processes.

The synthesis of Rimsulfuron-Desulfon involves a multi-step process that begins with the preparation of the parent sulfonamide compound. Advanced techniques such as microwave-assisted synthesis and catalytic desulfonation have been employed to optimize the production process. These methods not only improve yield but also reduce reaction time, making the synthesis more efficient. The latest research in this area has focused on green chemistry approaches, aiming to minimize environmental impact while maintaining high-quality standards.

One of the key attributes of Rimsulfuron-Desulfon is its thermal stability. Studies conducted under varying temperature conditions have demonstrated its ability to retain structural integrity even at elevated temperatures. This property makes it an ideal candidate for applications in high-temperature environments, such as in thermal insulation materials or as a stabilizer in polymer formulations. Additionally, its chemical inertness under normal conditions ensures safety during handling and storage.

The application potential of Rimsurfuron-Desulfon extends across multiple industries. In the pharmaceutical sector, its unique properties make it a promising candidate for drug delivery systems. Researchers have explored its use as a carrier molecule for targeted drug delivery, leveraging its stability and controlled release capabilities. Furthermore, in the field of electronics, Rimsurfuron-Desulfon has shown potential as a dielectric material due to its excellent insulating properties and compatibility with advanced manufacturing techniques.

Recent advancements in computational chemistry have provided deeper insights into the molecular structure and electronic properties of Rimsurfuron-Desulfon. Quantum mechanical simulations have revealed that the desulfonation process significantly alters the electronic distribution within the molecule, enhancing its reactivity towards certain chemical transformations. These findings have opened new avenues for tailoring the compound's properties to suit specific industrial needs.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of Rimsurfuron-Desulfon. Results indicate that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is required to fully understand its long-term effects on ecosystems and develop strategies for safe disposal or recycling.

The development of novel synthetic routes for Rimsurfuron-Desulfon continues to be an active area of research. Scientists are exploring alternative catalysts and reaction conditions to improve efficiency and reduce costs. Collaborative efforts between academia and industry are expected to accelerate progress in this field, paving the way for large-scale production and widespread adoption.

In conclusion, Rimsurfuron-Desulfon represents a promising compound with diverse applications across multiple sectors. Its unique chemical properties, enhanced through innovative synthesis techniques, position it as a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its behavior and potential uses, Rimsurfuron-Desulfon is poised to play an increasingly important role in advancing modern materials science.